molecular formula C6H12Cl2N2Pt B1244268 Platinum, dichloro(1,2-cyclohexanediamine-N,N')-, (SP-4-2-(1R-trans))-

Platinum, dichloro(1,2-cyclohexanediamine-N,N')-, (SP-4-2-(1R-trans))-

Cat. No. B1244268
M. Wt: 378.2 g/mol
InChI Key: UUERTZXRKZEANK-UHFFFAOYSA-L
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Description

Platinum, dichloro(1,2-cyclohexanediamine-N,N')-, (SP-4-2-(1R-trans))-, also known as Platinum, dichloro(1,2-cyclohexanediamine-N,N')-, (SP-4-2-(1R-trans))-, is a useful research compound. Its molecular formula is C6H12Cl2N2Pt and its molecular weight is 378.2 g/mol. The purity is usually 95%.
The exact mass of the compound Platinum, dichloro(1,2-cyclohexanediamine-N,N')-, (SP-4-2-(1R-trans))- is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant;Health Hazard, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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properties

Product Name

Platinum, dichloro(1,2-cyclohexanediamine-N,N')-, (SP-4-2-(1R-trans))-

Molecular Formula

C6H12Cl2N2Pt

Molecular Weight

378.2 g/mol

IUPAC Name

(2-azanidylcyclohexyl)azanide;dichloroplatinum(2+)

InChI

InChI=1S/C6H12N2.2ClH.Pt/c7-5-3-1-2-4-6(5)8;;;/h5-8H,1-4H2;2*1H;/q-2;;;+4/p-2

InChI Key

UUERTZXRKZEANK-UHFFFAOYSA-L

Canonical SMILES

C1CCC(C(C1)[NH-])[NH-].Cl[Pt+2]Cl

Pictograms

Irritant; Health Hazard

synonyms

(cis-DACH)PtCl2
1,2-diaminocyclohexane platinum(II) chloride
1,2-diaminocyclohexanedichloroplatinum(II)
dichloro(1,2-diaminocyclohexane)platinum (II)
dichloro(1,2-diaminocyclohexane)platinum(II)
dichloro-1,2-diaminocyclohexane platinum complex
dichloro-1,2-diaminocyclohexane platinum complex, (SP-4-2(1R-trans))-isomer
dichloro-1,2-diaminocyclohexane platinum complex, (SP-4-2(1S-trans))-isomer
dichloro-1,2-diaminocyclohexane platinum complex, (SP-4-2(trans))-isomer
dichloro-1,2-diaminocyclohexane platinum complex, (SP-4-3(cis))-isomer
dichloro-1,2-diaminocyclohexaneplatinum(II)
Pt 155
Pt(dach)Cl2
PtCl2(trans-dach)

Origin of Product

United States

Synthesis routes and methods

Procedure details

An 8 gram portion of platinum metal was digested in 250 ml of aqua regia to form chloroplatinic acid. Potassium chloride (12 g) solution was added to immediately precipitate potassium hexachloroplatinate(IV) which was subsequently reduced to potassium tetrachloroplatinite (II) with 2 grams of hydrazine hydrochloride. To the red aqueous solution of potassium tetrachloroplatinite was added 6 ml of 1,2-diaminocyclohexane (Aldrich) and enough 0.5N NaOH to adjust the pH to 7. After overnight stirring, 10 grams (64% yield) of dichloro(1,2-diaminocyclohexane)platinum was collected as a yellow precipitate. The commercial diaminocyclohexane used in this synthesis was a mixture of cis and trans isomers and the platinum complex was therefore also an isomeric mixture. It should be noted that isomerically pure complex can be prepared from readily synthesized cis and trans isomers of diaminocyclohexane or from easily resolved pure enantiomers thereof, as prepared by the process of, e.g., U.S. Pat. No. 4,169,846.
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